Cas no 649748-89-0 (2(1H)-Quinolinone, 4-hydrazino-6-methoxy-)

• Product Name: 2(1H)-Quinolinone, 4-hydrazino-6-methoxy-
• CAS No: 649748-89-0
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 410099
• PubChem ID: 71377652
• Update Time: 2025-04-19

2(1H)-Quinolinone, 4-hydrazino-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 4-hydrazino-6-methoxy-
• 4-hydrazinyl-6-methoxy-1H-quinolin-2-one
• 649748-89-0
• 4-Hydrazinyl-6-methoxyquinolin-2(1H)-one
• DTXSID60800285

• Inchi： 1S/C10H11N3O2/c1-15-6-2-3-8-7(4-6)9(13-11)5-10(14)12-8/h2-5H,11H2,1H3,(H2,12,13,14)
• InChI Key： LOVYEWZAELGTAT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(=CC(N2)=O)NN

Computed Properties

• Exact Mass: 205.08523
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.38